Cas no 2649064-40-2 (methyl 5-(isocyanatomethyl)thiophene-2-carboxylate)

• Product Name: methyl 5-(isocyanatomethyl)thiophene-2-carboxylate
• CAS No: 2649064-40-2
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• CID: 6310706
• PubChem ID: 165761728
• Update Time: 2025-05-20

methyl 5-(isocyanatomethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(isocyanatomethyl)thiophene-2-carboxylate
• EN300-1787252
• 2649064-40-2

• Inchi： 1S/C8H7NO3S/c1-12-8(11)7-3-2-6(13-7)4-9-5-10/h2-3H,4H2,1H3
• InChI Key： UFJYTGGLMHQZMS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1CN=C=O

Computed Properties

• Exact Mass: 197.01466426g/mol
• Monoisotopic Mass: 197.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84Ų

Additional information on methyl 5-(isocyanatomethyl)thiophene-2-carboxylate

Methyl 5-(Isocyanatomethyl)thiophene-2-carboxylate (CAS No. 2649064-40-2): A Versatile Building Block in Organic Synthesis

Methyl 5-(isocyanatomethyl)thiophene-2-carboxylate (CAS No. 2649064-40-2) is an important heterocyclic compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications in pharmaceutical and materials science. This thiophene-based isocyanate derivative serves as a valuable building block for the synthesis of various biologically active molecules and functional materials.

The compound features both isocyanate and ester functional groups, making it particularly useful for polymer chemistry and drug discovery. Its thiophene core contributes to electronic properties that are valuable in organic electronics and conjugated materials. Researchers have shown growing interest in this compound as evidenced by increasing searches for "thiophene isocyanate applications" and "methyl thiophene carboxylate synthesis" across scientific databases.

In pharmaceutical research, methyl 5-(isocyanatomethyl)thiophene-2-carboxylate serves as a key intermediate for the development of small molecule therapeutics. Its structure allows for efficient incorporation into larger molecular frameworks through urea formation or carbamate linkage. Recent studies have explored its potential in creating kinase inhibitors and GPCR modulators, addressing current research trends in targeted cancer therapies and neurological disorders.

The materials science community has recognized the value of this compound for developing advanced functional materials. Its ability to form polyurethane and polyurea structures with unique electronic properties makes it attractive for conductive polymers and organic semiconductors. These applications align with the growing demand for flexible electronics and sustainable materials, topics that consistently rank high in scientific search queries.

Synthetic chemists appreciate methyl 5-(isocyanatomethyl)thiophene-2-carboxylate for its versatile reactivity. The isocyanate group readily reacts with various nucleophiles, while the methyl ester can be hydrolyzed or transformed through standard ester chemistry. This dual functionality enables the creation of diverse molecular architectures, answering the frequent search question: "How to modify thiophene carboxylates?"

Recent advancements in green chemistry have explored more sustainable methods for producing this compound, responding to the increasing search trends for "environmentally friendly synthesis" and "green organic chemistry." Researchers are investigating catalyst systems that can improve the efficiency of its preparation while reducing environmental impact.

The compound's physical properties make it suitable for various applications. It typically appears as a crystalline solid with good stability under proper storage conditions. Its solubility profile allows for use in common organic solvents, facilitating its incorporation into different reaction systems. These characteristics contribute to its popularity in both academic and industrial settings.

Quality control of methyl 5-(isocyanatomethyl)thiophene-2-carboxylate is crucial for research applications. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and identity. These quality assurance practices address common concerns reflected in search queries like "how to characterize thiophene derivatives" and "purity analysis of heterocyclic compounds."

As research continues to explore new applications for thiophene-based compounds, the demand for methyl 5-(isocyanatomethyl)thiophene-2-carboxylate is expected to grow. Its combination of electronic properties and chemical versatility positions it as a valuable tool for addressing current challenges in medicinal chemistry and materials science. The compound's potential in emerging fields like bioelectronics and theragnostic agents makes it particularly relevant to today's research priorities.

For researchers working with this compound, proper handling procedures and storage conditions are essential to maintain its reactivity and stability. While not classified as hazardous under normal conditions, standard laboratory safety protocols should always be followed when working with any chemical substance.

The future outlook for methyl 5-(isocyanatomethyl)thiophene-2-carboxylate appears promising, with ongoing research exploring its potential in drug delivery systems, organic photovoltaics, and smart materials. As synthetic methodologies continue to advance and new applications are discovered, this compound is likely to remain an important focus of chemical research in the coming years.